
Technical Guide: Physicochemical
Characterization of Methyl 4-aminothiophene-3-

carboxylate Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 4-aminothiophene-3-

carboxylate Hydrochloride

Cat. No.: B057268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of Methyl
4-aminothiophene-3-carboxylate Hydrochloride (CAS Number: 39978-14-8), with a primary

focus on its melting point. This compound is a key intermediate in the synthesis of various

pharmaceutical agents, making a thorough understanding of its properties crucial for drug

development and quality control.

Core Physicochemical Data
Methyl 4-aminothiophene-3-carboxylate Hydrochloride is typically a brown powder.[1] Its

purity is commonly available at ≥98%.[2] A summary of its key physicochemical properties is

presented in the table below.
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Property Value References

CAS Number 39978-14-8 [2][3]

Molecular Formula C₆H₈ClNO₂S [4]

Molecular Weight 193.65 g/mol [1][2]

Appearance Brown Powder [1][3]

Melting Point 199 - 204°C [1][3][4][5][6]

Boiling Point 295.9°C at 760 mmHg [1][4]

Flash Point 132.8°C [1][4]

Melting Point Determination
The melting point of a substance is a critical physical property used for identification and purity

assessment. For Methyl 4-aminothiophene-3-carboxylate Hydrochloride, the reported

melting point generally falls within the range of 199-204°C.[1][3][4][5][6] Variations within this

range can be attributed to the purity of the sample and the methodology used for

determination.

Experimental Protocol for Melting Point Determination
The following is a generalized protocol for determining the melting point of Methyl 4-
aminothiophene-3-carboxylate Hydrochloride, based on standard laboratory techniques.

Apparatus:

Melting point apparatus (e.g., open capillary melting point apparatus or a hot-stage

microscope)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for grinding coarse crystals)
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Procedure:

Sample Preparation: Ensure the Methyl 4-aminothiophene-3-carboxylate Hydrochloride
sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar and

pestle.

Capillary Tube Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by

tapping the sealed end of the tube on a hard surface.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown sample, a rapid heating rate (approximately 10-20°C/min) can be used to

determine an approximate melting range.

For a more precise measurement, a slower heating rate (1-2°C/min) is recommended,

starting from a temperature approximately 10-15°C below the expected melting point.

Observation: Carefully observe the sample through the magnifying lens of the apparatus.

Melting Range Recording: Record the temperature at which the first drop of liquid appears

(the beginning of melting) and the temperature at which the last solid crystal disappears (the

completion of melting). This range is the melting point of the sample.

Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a repeat

measurement to ensure accuracy.

Logical Workflow for Melting Point Verification
The following diagram illustrates a logical workflow for the determination and verification of the

melting point of Methyl 4-aminothiophene-3-carboxylate Hydrochloride.
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Sample Preparation Melting Point Measurement Data Analysis and Verification

Conclusion

Obtain Sample of Methyl 4-aminothiophene-3-carboxylate HCl Grind to Fine Powder (if necessary) Ensure Sample is Dry Load Capillary Tube Heat Sample in Apparatus Observe and Record Melting Range Compare with Literature Values (199-204°C) Assess Purity (Narrow vs. Broad Range)

Melting Point Verified

Further Purification/Analysis Required

Click to download full resolution via product page

Caption: Workflow for determining and verifying the melting point.

This comprehensive guide provides essential data and standardized procedures for the

handling and analysis of Methyl 4-aminothiophene-3-carboxylate Hydrochloride, which will

be of significant value to professionals in the fields of chemical research and pharmaceutical

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Methyl 4-aminothiophene-3-carboxylate Hydrochloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b057268#methyl-4-aminothiophene-3-
carboxylate-hydrochloride-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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